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Calcium Selenide: A Comprehensive Technical
Guide
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Abstract
Calcium selenide (CaSe) is an inorganic compound with significant potential in various

scientific and technological fields. This guide provides an in-depth overview of its chemical

properties, synthesis methodologies, and key applications, with a focus on data relevant to

research and development. Detailed experimental protocols and safety information are

included to assist professionals in its handling and use.

Chemical and Physical Properties
Calcium selenide is a binary chalcogenide salt composed of calcium and selenium. It typically

appears as a white to pale brown or gray crystalline solid.[1][2][3] The compound is

characterized by its ionic nature, though it exhibits some degree of covalent bonding.[1] It

possesses semiconductor properties that are of significant interest in the electronics and

optoelectronics industries.[2][4]
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The fundamental properties of calcium selenide are summarized in the table below for quick

reference.

Property Value Source(s)

CAS Number 1305-84-6 [1][3][5][6]

Molecular Formula CaSe [1][3][5][7][8]

Molecular Weight 119.04 - 119.05 g/mol [1][2][3][5][6]

Appearance
White to pale brown/gray/black

crystalline solid
[1][2][4][9]

Melting Point
1300 - 1408°C (decomposes in

air)
[1][2][3]

Density 3.57 - 3.82 g/cm³ [1][2][3][10]

Crystal Structure Rock salt (cubic) [1][2]

Solubility

Insoluble in water;

decomposes in water. Reacts

with acids.

[2][4][10][11]

Band Gap
~3.9 eV (bulk); 2.96 eV

(monolayer, indirect)
[1][2]

Reactivity and Stability
Calcium selenide is unstable in the presence of air or moisture.[1][3] When exposed to air at

elevated temperatures, it decomposes to form calcium oxide (CaO) and selenium dioxide

(SeO₂).[1][3] It reacts with acids to produce toxic hydrogen selenide (H₂Se) gas.[4] The

compound also reacts with indium(III) selenide in a vacuum at high temperatures to form

CaIn₂Se₄.[1][7]

Synthesis and Experimental Protocols
Several methods have been established for the synthesis of calcium selenide. The choice of

method depends on the desired purity and crystalline form.
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Synthesis via Reaction with Hydrogen Selenide
This method involves the reaction of calcium metal with hydrogen selenide in a liquid ammonia

medium. This low-temperature process provides a controlled environment for the formation of

calcium selenide.[1][7]

Experimental Protocol:

Set up a reaction vessel capable of handling liquid ammonia and toxic gases.

Cool the vessel to -78°C (dry ice/acetone bath) and condense ammonia gas into it.

Add a stoichiometric amount of pure calcium metal to the liquid ammonia with stirring.

Bubble hydrogen selenide gas through the calcium-ammonia solution.

The reaction proceeds to form a precipitate of calcium selenide and hydrogen gas is

evolved: Ca + H₂Se → CaSe + H₂.[1][7]

After the reaction is complete, the liquid ammonia is allowed to evaporate.

The resulting calcium selenide powder is collected and stored under an inert atmosphere.

Below is a workflow diagram for this synthesis method.
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Prepare reaction vessel
(Liquid NH₃ compatible)

Condense NH₃ gas at -78°C

Add Calcium metal to liquid NH₃

Bubble H₂Se gas through solution

Precipitation of CaSe
(Ca + H₂Se → CaSe + H₂)

Evaporate liquid NH₃

Collect and store CaSe
under inert atmosphere

Click to download full resolution via product page

Workflow for CaSe Synthesis via H₂Se Reaction

Direct Reaction of Elements
Calcium selenide can also be synthesized by the direct reaction of calcium and selenium at

elevated temperatures.[4]

Experimental Protocol:
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In an inert atmosphere glovebox, thoroughly mix stoichiometric amounts of high-purity

calcium powder and selenium powder.

Place the mixture in an alumina crucible.

Heat the crucible in a tube furnace under a continuous flow of an inert gas (e.g., argon).

The reaction is typically carried out at around 550°C.[3]

After the reaction is complete, cool the furnace to room temperature under the inert

atmosphere.

The resulting calcium selenide product is then collected.

Reduction of Calcium Selenate
A high-yield method for producing calcium selenide involves the reduction of calcium selenate

(CaSeO₄).[3][10]

Experimental Protocol:

Place calcium selenate powder in a quartz tube within a tube furnace.

Heat the sample to 400-500°C.[10]

Pass a stream of hydrogen gas over the heated calcium selenate.

The reduction reaction forms calcium selenide and water vapor: CaSeO₄ + 4H₂ → CaSe +

4H₂O.

Continue the reaction until the conversion is complete.

Cool the furnace to room temperature under a flow of inert gas to prevent re-oxidation.

Collect the high-purity calcium selenide product.

Applications in Research and Development
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The unique properties of calcium selenide make it a material of interest in several advanced

applications.

Semiconductors and Optoelectronics: With its notable band gap, CaSe is utilized in the

fabrication of various semiconductor devices.[2][4] Its photoluminescent properties are of

interest for applications in photodetectors and light-emitting devices.[4][11]

Phosphors: Doped calcium selenide has been investigated for its use as a phosphor

material. For instance, (Ca,Sr)Se:Eu²⁺ is an efficient red-emitting phosphor that can be

excited by blue light.[3]

Battery Technology: Recent research has explored the use of calcium-selenium in

rechargeable batteries. These studies have demonstrated the formation of calcium selenide
phases during the discharge cycle, indicating its potential as a cathode material.[1][12]

Two-Dimensional Materials: Monolayer calcium selenide has been studied for its distinct

electronic and optical properties, which differ from the bulk material.[1] Its potential use in

nanoscale devices and as an anti-reflection coating is an active area of research.[1]

Safety and Handling
Calcium selenide is a hazardous substance and must be handled with appropriate safety

precautions.

Toxicity: It is toxic if swallowed or inhaled.[5][13] Prolonged or repeated exposure may cause

damage to organs.[5][13]

Environmental Hazards: The compound is very toxic to aquatic life with long-lasting effects.

[5][13]

Handling: Handle in a well-ventilated area, preferably in a fume hood, using appropriate

personal protective equipment (PPE), including gloves, safety goggles, and respiratory

protection.[13][14] Avoid breathing dust.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13] It

should be stored under an inert atmosphere to prevent degradation from air and moisture.[1]

[3]
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Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[13]

The logical relationship for handling and safety protocols is illustrated in the diagram below.

Hazard Identification

Handling Protocols

Storage & Disposal

Toxic if Swallowed/Inhaled

Use in Well-Ventilated Area/Fume Hood Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Organ Damage (Repeated Exposure)

Avoid Dust Inhalation

Very Toxic to Aquatic Life

Dispose According to RegulationsStore in Tightly Closed Container

Store Under Inert Atmosphere

Click to download full resolution via product page

Safety and Handling Logic for Calcium Selenide

Conclusion
Calcium selenide is a compound with a rich chemistry and a growing number of applications

in materials science and electronics. A thorough understanding of its properties, synthesis, and

safe handling procedures is crucial for researchers and developers working with this promising

material. Further research, particularly in the areas of nanoscale applications and energy

storage, is expected to uncover even greater potential for calcium selenide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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